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Introduction

Cerium (Ce) is a lanthanide series rare earth element with the atomic number 58. It is a soft,
ductile, silvery-white metal that tarnishes when exposed to air.[1][2] As the most abundant of
the rare earth elements, cerium exhibits unique chemical and physical properties stemming
from its complex electron configuration, making it a subject of significant interest in various
scientific and industrial applications, including catalysis, metallurgy, and electronics. This guide
provides an in-depth overview of the core elemental properties of cerium and a detailed
explanation of its anomalous electron configuration.

Elemental Properties of Cerium

The fundamental physical and chemical properties of cerium are summarized in the tables
below for easy reference and comparison.

Physical Properties of Cerium
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Property Value Units
Atomic Number 58 -
Atomic Mass 140.116 g/mol
Melting Point 795 °C
1068 K

1463 °F

Boiling Point 3443 °C
3716 K

6229 °F

Density (y-Ce at 24 °C) 6.769 g/cm3
Density (3-Ce at 20 °C) 6.689 g/cm3
Appearance Silvery-white metal -
Hardness Similar to silver -
Ductility High -

Four known allotropic forms (q,
Allotropes -

B.v, )

Chemical Properties and Reactivity of Cerium
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Property Description
Oxidation States +3, +4
Standard Reduction Potential (Ce3*/Ce) -2.34
S Tarnishes in air, forming a passivating oxide
Reactivity with Air )
layer. Can be pyrophoric.[1]
Reacts slowly with cold water and more rapidly
Reactivity with Water with hot water to produce cerium(lll) hydroxide
and hydrogen gas.[1]
Dissolves quickly in diluted acids, except for
Reactivity with Acids hydrofluoric acid, which forms a protective

fluoride layer.[3]

Cerium(lV) oxide (CeOz), Cerium(lll) oxide
Common Compounds (Cez203), Cerium(lV) sulfate, Ceric ammonium
nitrate (CAN)

Electron Configuration of Cerium

The electron configuration of an element dictates its chemical behavior. Cerium presents a
notable anomaly in its electron configuration compared to the expected trend for the lanthanide
series.

Abbreviated Electron Configuration: [Xe] 4ft 5d* 6s?[1][4]

Full Electron Configuration: 1s2 2s2 2p® 3s2 3p® 4s2 3d1° 4p® 5s2 4d1° 5pb 6s2 4ft 5d1[4]

The Anomaly in Cerium's Electron Configuration

According to the Aufbau principle, which dictates the order in which electrons fill atomic orbitals,
one would expect the 4f orbital to be filled before the 5d orbital. However, in cerium, one
electron occupies the 5d orbital instead of the 4f orbital. This is because the energy levels of
the 4f and 5d orbitals are very close.[1][5] The presence of an electron in the 5d orbital is
attributed to strong inter-electronic repulsion in the compact 4f shell.[1] This unique
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configuration gives rise to cerium's variable valency, exhibiting both +3 and stable +4 oxidation
states.[1][3]

Electron Configuration
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Cerium's electron configuration and its influence on elemental properties.

Experimental Protocols for Property Determination

The accurate determination of the elemental properties of cerium relies on a variety of
established experimental techniques. Below are detailed methodologies for key experiments.

Determination of Melting and Boiling Points
Methodology: Differential Scanning Calorimetry (DSC)

o Sample Preparation: A small, accurately weighed sample of pure cerium is placed in a
crucible (typically aluminum or graphite).

o Apparatus Setup: The crucible with the sample and an empty reference crucible are placed
in the DSC furnace. The furnace is programmed with a specific heating rate.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b080170?utm_src=pdf-body
https://en.wikipedia.org/wiki/X-ray_photoelectron_spectroscopy
https://kdmfab.com/melting-points-of-metal/
https://www.benchchem.com/product/b080170?utm_src=pdf-body-img
https://www.benchchem.com/product/b080170?utm_src=pdf-body
https://www.benchchem.com/product/b080170?utm_src=pdf-body
https://www.benchchem.com/product/b080170?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Measurement: The furnace temperature is increased at a constant rate. The DSC instrument
measures the difference in heat flow required to increase the temperature of the sample and
the reference.

o Data Analysis: A plot of heat flow versus temperature is generated. The melting point is
identified as the onset temperature of the endothermic peak corresponding to the solid-to-
liquid phase transition. The boiling point is determined from the onset of the endothermic
peak at a higher temperature, representing the liquid-to-gas transition.

Determination of Density
Methodology: Gas Pycnometry

o Sample Preparation: A solid sample of cerium of a known mass is placed in the sample
chamber of the gas pycnometer.

o Apparatus Setup: The pycnometer uses an inert gas, typically helium, which can penetrate
fine pores of the solid. The system is purged with the gas to remove any air and moisture.

o Measurement: A known quantity of the inert gas is introduced into a reference chamber of a
known volume. A valve is then opened to allow the gas to expand into the sample chamber.
The pressure change is measured.

o Calculation: Based on the pressure difference and the known volumes of the chambers, the
volume of the solid sample is calculated using the ideal gas law. The density is then
determined by dividing the mass of the sample by its measured volume.

Determination of Electron Configuration
Methodology: X-ray Photoelectron Spectroscopy (XPS)

o Sample Preparation: A clean, solid sample of cerium is placed in an ultra-high vacuum
chamber.

e Apparatus Setup: The sample is irradiated with a monochromatic X-ray beam of a known
energy (e.g., Al Ka or Mg Ka).
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» Measurement: The X-rays cause the ejection of core-level electrons from the cerium atoms.
An electron energy analyzer measures the kinetic energy of these photoemitted electrons.

o Data Analysis: The binding energy of the electrons is calculated by subtracting the measured
kinetic energy from the energy of the incident X-ray photons. The resulting spectrum shows
peaks corresponding to the different electronic shells and subshells. The position and
intensity of these peaks allow for the determination of the electron configuration and the
elemental composition of the sample surface. The characteristic peaks for cerium's 4f, 5d,
and 6s electrons confirm its anomalous configuration.
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Experimental workflow for determining electron configuration using XPS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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